5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C4H2ClF3N2S/c5-3-9-2(10-11-3)1-4(6,7)8/h1H2
• InChI Key: CBBYGYHKZLAYAN-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NSC(=N1)Cl)C(F)(F)F
• Molecular Formula: C4H2ClF3N2S
• Molecular Weight: 202.59 g/mol

Description

5-Chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole (5-Cl-TFTD) is an organic compound belonging to the family of thiadiazoles. It is a white solid with a melting point of 122-123 °C and a boiling point of 240-241 °C. 5-Cl-TFTD is a versatile compound that has a wide range of applications in various fields, such as organic synthesis, pharmaceuticals, and biochemistry. It is also used as an intermediate in the synthesis of various other compounds.

Scientific Research Applications

5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of various compounds, and as a ligand in coordination chemistry. It is also used as a catalyst for the synthesis of heterocyclic compounds, such as thiazoles and thiadiazoles. In addition, 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole has been used in the synthesis of various pharmaceuticals, such as antifungal agents, antiviral agents, and antibiotics.

Mechanism of Action

The mechanism of action of 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole is not well-understood. However, it is believed that 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole acts as a Lewis acid, forming a complex with the reactant. This complex then undergoes a nucleophilic substitution reaction, forming a new product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole are not well-understood. However, it has been shown to have some antifungal and antibacterial properties. In addition, it has been shown to have some anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole in lab experiments is its versatility. It can be used as a reagent in organic synthesis, as a catalyst in the synthesis of various compounds, and as a ligand in coordination chemistry. In addition, it is a relatively inexpensive compound, making it an attractive option for researchers on a budget.
The main limitation of using 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole in lab experiments is its toxicity. It is a highly toxic compound and should be handled with care. In addition, it can react with other compounds and should not be used in the presence of other reactive compounds.

Future Directions

There are a number of potential future directions for the use of 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole. It could be used as a catalyst in the synthesis of new pharmaceuticals, such as antifungal agents, antiviral agents, and antibiotics. In addition, it could be used as a reagent in the synthesis of other compounds, such as heterocyclic compounds, or as a ligand in coordination chemistry. Finally, it could be used as a drug delivery system, as it has been shown to have some antifungal and antibacterial properties.

Synthesis Methods

5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole can be synthesized by a variety of methods. The most common method is the reaction of 2,2,2-trifluoroethanol with chloroacetyl chloride in the presence of a base, such as potassium carbonate. This reaction produces 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole. Other methods of synthesizing 5-chloro-3-(2,2,2-trifluoroethyl)-1,2,4-thiadiazole include the reaction of 2,2,2-trifluoroethanol with phosphorus oxychloride, the reaction of 2,2,2-trifluoroethanol with thionyl chloride, and the reaction of 2,2,2-trifluoroethanol with phosphorus pentachloride.